Cas no 2640886-15-1 (4-{1-[(Pyridin-3-yl)methyl]piperidine-3-carbonyl}thiomorpholine)

4-{1-[(Pyridin-3-yl)methyl]piperidine-3-carbonyl}thiomorpholine is a heterocyclic compound featuring a piperidine core functionalized with a pyridinylmethyl group and a thiomorpholine carbonyl moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The presence of both nitrogen and sulfur heteroatoms enhances its potential for hydrogen bonding and metal coordination, which can be leveraged in the design of bioactive molecules. Its well-defined stereochemistry and modular scaffold allow for precise structural modifications, facilitating the development of targeted pharmacophores. The compound’s stability and synthetic accessibility further support its utility in high-throughput screening and lead optimization studies.
4-{1-[(Pyridin-3-yl)methyl]piperidine-3-carbonyl}thiomorpholine structure
2640886-15-1 structure
Product Name:4-{1-[(Pyridin-3-yl)methyl]piperidine-3-carbonyl}thiomorpholine
CAS No:2640886-15-1
MF:C16H23N3OS
MW:305.438322305679
CID:5316567
PubChem ID:155800008
Update Time:2025-10-25

4-{1-[(Pyridin-3-yl)methyl]piperidine-3-carbonyl}thiomorpholine Chemical and Physical Properties

Names and Identifiers

    • [1-(3-Pyridinylmethyl)-3-piperidinyl]-4-thiomorpholinylmethanone
    • F6753-3428
    • 4-{1-[(pyridin-3-yl)methyl]piperidine-3-carbonyl}thiomorpholine
    • 2640886-15-1
    • AKOS040724586
    • 4-{1-[(Pyridin-3-yl)methyl]piperidine-3-carbonyl}thiomorpholine
    • Inchi: 1S/C16H23N3OS/c20-16(19-7-9-21-10-8-19)15-4-2-6-18(13-15)12-14-3-1-5-17-11-14/h1,3,5,11,15H,2,4,6-10,12-13H2
    • InChI Key: CULGTDCYHRBTGY-UHFFFAOYSA-N
    • SMILES: S1CCN(CC1)C(C1CN(CC2C=NC=CC=2)CCC1)=O

Computed Properties

  • Exact Mass: 305.15618354g/mol
  • Monoisotopic Mass: 305.15618354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 61.7Ų

Experimental Properties

  • Density: 1.205±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 498.6±45.0 °C(Predicted)
  • pka: 7.45±0.10(Predicted)

4-{1-[(Pyridin-3-yl)methyl]piperidine-3-carbonyl}thiomorpholine Pricemore >>

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Additional information on 4-{1-[(Pyridin-3-yl)methyl]piperidine-3-carbonyl}thiomorpholine

Comprehensive Overview of 4-{1-[(Pyridin-3-yl)methyl]piperidine-3-carbonyl}thiomorpholine (CAS No. 2640886-15-1)

The compound 4-{1-[(Pyridin-3-yl)methyl]piperidine-3-carbonyl}thiomorpholine (CAS No. 2640886-15-1) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex name reflects its intricate architecture, combining a pyridine ring, a piperidine moiety, and a thiomorpholine group. This combination of heterocycles makes it a promising candidate for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, which are hot topics in modern medicinal chemistry.

Recent trends in drug development emphasize the importance of small-molecule modulators and scaffold diversity, both of which are exemplified by 4-{1-[(Pyridin-3-yl)methyl]piperidine-3-carbonyl}thiomorpholine. Researchers are increasingly focusing on compounds that can interact with central nervous system (CNS) targets, and this molecule's structural features suggest potential applications in neurodegenerative diseases and psychiatric disorders. Its thiomorpholine component, in particular, is known for enhancing metabolic stability and bioavailability, addressing a common challenge in drug design.

From a synthetic chemistry perspective, the preparation of 4-{1-[(Pyridin-3-yl)methyl]piperidine-3-carbonyl}thiomorpholine involves multi-step organic transformations, including amide bond formation and N-alkylation. These methods are frequently searched by chemists looking for efficient synthetic routes or green chemistry alternatives. The compound's CAS No. 2640886-15-1 serves as a critical identifier in chemical databases, ensuring accurate retrieval of its physicochemical properties, such as solubility, melting point, and spectral data (e.g., NMR and HPLC profiles).

In the context of AI-driven drug discovery, 4-{1-[(Pyridin-3-yl)methyl]piperidine-3-carbonyl}thiomorpholine represents a valuable case study. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling can predict its interactions with biological targets, a topic frequently queried in academic and industrial research. Additionally, its potential as a lead compound aligns with the growing demand for novel therapeutic agents in areas such as oncology and immunology.

The safety and regulatory aspects of 4-{1-[(Pyridin-3-yl)methyl]piperidine-3-carbonyl}thiomorpholine are also of interest. While it is not classified as a hazardous material, proper handling protocols are essential, as with any fine chemical. Researchers often search for material safety data sheets (MSDS) and storage conditions to ensure compliance with laboratory standards. Its stability under various pH conditions and compatibility with common solvents are practical considerations for experimental workflows.

In summary, 4-{1-[(Pyridin-3-yl)methyl]piperidine-3-carbonyl}thiomorpholine (CAS No. 2640886-15-1) is a multifaceted compound with broad relevance in contemporary research. Its structural complexity, potential therapeutic applications, and synthetic challenges make it a subject of ongoing investigation. As the scientific community continues to explore innovative drug candidates and sustainable synthesis methods, this compound stands out as a noteworthy example of modern chemical ingenuity.

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